Cas no 188553-89-1 (Isoquinoline, 1,2,3,4-tetrahydro-6,7-dimethoxy-1-(3-methoxyphenyl)-)

• Product Name: Isoquinoline, 1,2,3,4-tetrahydro-6,7-dimethoxy-1-(3-methoxyphenyl)-
• CAS No: 188553-89-1
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 1380113
• PubChem ID: 2828702
• Update Time: 2025-04-20

Isoquinoline, 1,2,3,4-tetrahydro-6,7-dimethoxy-1-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-6,7-dimethoxy-1-(3-methoxyphenyl)-
• 6,7-dimethoxy-1-(3-methoxyphenyl)-1,2,3,4-tetrahydroisoquinoline
• EU-0019330
• DTXSID00385208
• NSC763859
• SR-01000534006
• SR-01000534006-1
• AKOS022014607
• Oprea1_298339
• Oprea1_762136
• AKOS001755898
• STK677525
• UNM000011057901
• 188553-89-1
• NSC-763859

• Inchi： 1S/C18H21NO3/c1-20-14-6-4-5-13(9-14)18-15-11-17(22-3)16(21-2)10-12(15)7-8-19-18/h4-6,9-11,18-19H,7-8H2,1-3H3
• InChI Key： YXWSSJFORTVBKI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2CCNC(C3C=CC=C(C=3)OC)C=2C=1)OC

Computed Properties

• Exact Mass: 299.15223
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• PSA: 39.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines 1-phenyltetrahydroisoquinolines